Cas no 2229626-99-5 (tert-butyl 3-1-(1-hydroxyethyl)cyclopropylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3-1-(1-hydroxyethyl)cyclopropylpiperidine-1-carboxylate
• CAS No: 2229626-99-5
• MF: C₁₅H₂₇NO₃
• MW: 269.379784822464
• CID: 6174167
• PubChem ID: 135376839
• Update Time: 2025-06-15

tert-butyl 3-1-(1-hydroxyethyl)cyclopropylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-1-(1-hydroxyethyl)cyclopropylpiperidine-1-carboxylate
• tert-butyl 3-[1-(1-hydroxyethyl)cyclopropyl]piperidine-1-carboxylate
• 2229626-99-5
• SCHEMBL20558183
• EN300-1882541

• Inchi： 1S/C15H27NO3/c1-11(17)15(7-8-15)12-6-5-9-16(10-12)13(18)19-14(2,3)4/h11-12,17H,5-10H2,1-4H3
• InChI Key： BXSCFEBPKGERHH-UHFFFAOYSA-N
• SMILES： OC(C)C1(C2CN(C(=O)OC(C)(C)C)CCC2)CC1

Computed Properties

• Exact Mass: 269.19909372g/mol
• Monoisotopic Mass: 269.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 3-1-(1-hydroxyethyl)cyclopropylpiperidine-1-carboxylate

Research Brief on tert-butyl 3-1-(1-hydroxyethyl)cyclopropylpiperidine-1-carboxylate (CAS: 2229626-99-5)

The compound tert-butyl 3-1-(1-hydroxyethyl)cyclopropylpiperidine-1-carboxylate (CAS: 2229626-99-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of tert-butyl 3-1-(1-hydroxyethyl)cyclopropylpiperidine-1-carboxylate as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the cyclopropyl and piperidine moieties, make it a valuable scaffold for the development of compounds targeting various biological pathways. Researchers have employed advanced synthetic techniques, such as asymmetric catalysis and ring-opening reactions, to optimize the production of this compound with high enantiomeric purity.

In vitro and in vivo studies have demonstrated that derivatives of tert-butyl 3-1-(1-hydroxyethyl)cyclopropylpiperidine-1-carboxylate exhibit promising pharmacological properties. For instance, some analogs have shown potent inhibitory activity against specific enzymes involved in inflammatory and neurodegenerative diseases. Additionally, the compound's ability to modulate receptor-ligand interactions has been explored in the context of cancer therapy, with preliminary results indicating potential antitumor effects.

Further investigations into the pharmacokinetics and toxicity profile of tert-butyl 3-1-(1-hydroxyethyl)cyclopropylpiperidine-1-carboxylate are underway to assess its suitability for clinical development. Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have enabled precise quantification and characterization of the compound in biological matrices. These studies are critical for understanding its metabolic stability and potential drug-drug interactions.

In conclusion, tert-butyl 3-1-(1-hydroxyethyl)cyclopropylpiperidine-1-carboxylate represents a promising candidate for further exploration in medicinal chemistry. Its versatile structure and demonstrated biological activity make it a valuable tool for the design of new therapeutic agents. Future research should focus on optimizing its synthetic routes, expanding its biological applications, and evaluating its safety and efficacy in preclinical models.